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Compound of Interest

Compound Name: 1-Propanol

Cat. No.: B7761284 Get Quote

Essential Safety and Handling Guide for 1-
Propanol
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 1-Propanol, including personal protective equipment (PPE),

operational plans, and disposal protocols.

Key Safety and Physical Properties
A clear understanding of 1-Propanol's properties is the first step toward safe handling. The

following table summarizes its key quantitative data.
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Property Value

Flash Point 15 °C (59 °F) - Closed Cup[1]

Autoignition Temperature 412 °C (775 °F)[1]

OSHA Permissible Exposure Limit (PEL) TWA 200 ppm (500 mg/m³)[2]

ACGIH Threshold Limit Value (TLV) TWA 100 ppm[2]

NIOSH Recommended Exposure Limit (REL)
TWA 200 ppm (500 mg/m³), STEL 250 ppm

(625 mg/m³)[2]

Boiling Point 97 °C (207 °F)[2]

Melting Point -127 °C (-197 °F)[2]

Density 0.804 g/cm³ at 25 °C (77 °F)[2]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Personal Protective Equipment (PPE)
When handling 1-Propanol, the use of appropriate personal protective equipment is mandatory

to prevent exposure.

Eye and Face Protection: Chemical safety goggles and/or a face shield are essential to

protect against splashes.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber or chloroprene, should be

worn. For full contact, a glove with a minimum thickness of 0.4 mm is recommended,

providing a breakthrough time of over 480 minutes. For splash contact, a 0.65 mm thick

glove with a breakthrough time of over 120 minutes is suitable.[2]

Respiratory Protection: If vapors or aerosols are generated, a respirator with an appropriate

filter (e.g., Filter A for organic compound vapors) is required.[2] All respiratory protection

must be used in accordance with a comprehensive respiratory protection program.

Skin and Body Protection: Flame-retardant and antistatic protective clothing should be worn

to minimize skin contact and prevent static discharge.[2] A safety shower and eye wash
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station must be readily available in the work area.[3]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Ventilation: Always handle 1-Propanol in a well-ventilated area or under a chemical fume

hood to minimize inhalation of vapors.[3][4]

Ignition Sources: Keep away from open flames, sparks, hot surfaces, and other sources of

ignition.[2][3][4] "No Smoking" signs should be posted in handling and storage areas.[3]

Equipment: Use non-sparking tools and explosion-proof electrical and lighting equipment.[3]

[4] All equipment used when handling the product must be grounded to prevent the buildup

of electrostatic charge.[5][6]

Personal Hygiene: Wash hands thoroughly after handling.[7][8] Avoid contact with skin and

eyes.[4]

Storage:

Containers: Store in tightly closed, properly labeled containers made of compatible materials

such as glass, HDPE plastic, or lined metal drums.[3][9]

Conditions: Store in a cool, dry, well-ventilated, and fireproof area, away from direct sunlight

and heat sources.[3][4] The recommended storage temperature is between 15°C and 25°C.

[9]

Segregation: Store separately from strong oxidants and other incompatible materials.[4]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures must be followed to

mitigate risks and ensure environmental safety.
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Spill Response:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[3]

Eliminate Ignition Sources: Remove all sources of ignition from the immediate area.[3][5]

Containment: Stop or reduce the discharge if it is safe to do so.[3] Contain the spill using

inert absorbent material such as sand or dry earth.[4][5] Do not touch the spilled material or

the contaminated absorbent.[3]

Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it in a

suitable, labeled container for disposal.[5][6]

Decontamination: Flush the spill area with copious amounts of water.[3]

Disposal:

Regulations: All disposal methods must be in accordance with local, state, and federal

regulations.[3][10] Consult your institution's environmental health and safety (EHS) office for

specific guidance.[10]

Waste Containers: Collect 1-Propanol waste in a clearly labeled, tightly sealed chemical

waste container.[10] Do not mix with other waste.[2]

Hazardous Waste: Arrange for disposal through a certified hazardous waste contractor or

facility.[10] For small, uncontaminated quantities, disposal down the drain may be

permissible if explicitly approved by the local water authority, after significant dilution with

water.[10]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with large amounts of gently running water for at least

15-20 minutes, holding the eyelids open.[1][3] Remove contact lenses if present and easy to

do.[4] Seek immediate medical attention.[1][3]
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Skin Contact: Remove all contaminated clothing immediately.[4] Flush the affected skin with

plenty of water.[5] If irritation persists, seek medical attention.[3]

Inhalation: Move the person to fresh air at once.[4][5] If breathing is difficult or has stopped,

provide respiratory support and seek immediate medical attention.[5]

Ingestion: Rinse the mouth with water.[4] Do NOT induce vomiting.[1] If the person is

conscious and can swallow, give up to 200 ml of water for dilution.[4] Seek immediate

medical attention.

Experimental Workflow and Safety Logic
To ensure operational safety, a clear workflow should be established for any experiment

involving 1-Propanol. The following diagrams illustrate the logical steps for safe handling and

emergency spill response.
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Caption: Workflow for Safe Handling of 1-Propanol.
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1-Propanol Spill Detected
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Caption: Decision Logic for 1-Propanol Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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